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Compound of Interest

Compound Name: 1-(3-Chlorophenyl)piperazine

Cat. No.: B195711 Get Quote

Essential Safety and Handling Guide for 1-(3-
Chlorophenyl)piperazine
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols and logistical plans for the handling and disposal of

1-(3-Chlorophenyl)piperazine (mCPP). The following procedures are designed to minimize

risk and ensure a safe laboratory environment.

Hazard Identification and Immediate Precautions
1-(3-Chlorophenyl)piperazine is a hazardous chemical that requires careful handling. It is

classified as toxic if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1][2] All personnel must be thoroughly familiar with the hazards and

handling procedures outlined in this document and the Safety Data Sheet (SDS) before

commencing any work.

Key Hazards:

Acute Oral Toxicity: Toxic if swallowed.[2]

Skin Irritation: Causes skin irritation.[1][2] Open cuts, abraded, or irritated skin should not be

exposed to this material.[3]
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Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1] Inhalation should be avoided.[3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-(3-Chlorophenyl)piperazine to prevent

personal contact.
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PPE Category Specification Further Guidance

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).

For prolonged or frequently

repeated contact, a glove with

a protection class of 5 or

higher (breakthrough time >

240 minutes) is recommended.

For brief contact, a protection

class of 3 or higher (> 60

minutes) is advised.[3]

Contaminated gloves must be

replaced immediately.[3]

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1][5]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Wear appropriate protective

clothing to prevent skin

exposure.[5][6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2][7]

For large-scale operations,

emergencies, or where

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator with an appropriate

cartridge (e.g., for organic

vapors and particulates) is

required.[5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 1-(3-Chlorophenyl)piperazine.

3.1. Preparation:
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Designated Area: All work with 1-(3-Chlorophenyl)piperazine must be conducted in a

designated area, such as a chemical fume hood.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[7]

PPE Donning: Put on all required PPE as specified in the table above before handling the

chemical.

3.2. Handling:

Avoid Dust Formation: Minimize the generation of dust.

Personal Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[3]

Container Handling: Keep the container tightly closed when not in use.[6] Store in a dry, well-

ventilated place.[6]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1]

3.3. Spill Response:

Minor Spills:

Clean up spills immediately.[3]

Avoid breathing dust and contact with skin and eyes.[3]

Sweep up the material and place it into a suitable, labeled container for disposal.[6]

Major Spills:

Evacuate the area and alert emergency responders.[3]

Advise personnel in the area of the hazard.[3]
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Only trained personnel with appropriate respiratory and personal protection should attempt

to clean up a major spill.

Disposal Plan
All waste containing 1-(3-Chlorophenyl)piperazine must be treated as hazardous waste.

Waste Collection:

Collect waste material in a clearly labeled, sealed container.

Do not mix with other waste streams.

Disposal:

Dispose of the waste through a licensed professional waste disposal service.[1]

All waste disposal must be in accordance with local, state, and federal regulations.[3]

Do not allow the product to enter drains or the sewage system.[1][6]

Contaminated Packaging:

Empty containers may retain product residue and should be handled as hazardous waste.

Dispose of contaminated packaging as unused product.[1]

Quantitative Data Summary
Parameter Value Source

Molecular Weight 196.67 g/mol [4]

Acute Toxicity, Oral (LD50,

Rat)
142 mg/kg [6]

Occupational exposure limits for 1-(3-Chlorophenyl)piperazine have not been established by

major regulatory agencies. A thorough risk assessment should be conducted for each specific

use to determine appropriate control measures.
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Caption: Workflow for handling 1-(3-Chlorophenyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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